PLX 647 dihydrochloride
PLX 647 dihydrochloride
Potent dual KIT/Fms inhibitor (IC50 values are 16 and 28 nM respectively). Inhibits BCR-FMS cell proliferation and osteoclast differentiation in vitro (IC50 values are 92 and 170 nM respectively). Attenuates LPS-induced TNFα and IL-6 release, mast cell activation and macrophage kidney proliferation in vivo.
Brand Name:
Vulcanchem
CAS No.:
1779796-38-1
VCID:
VC0004991
InChI:
InChI=1S/C21H17F3N4.2ClH/c22-21(23,24)17-6-3-14(4-7-17)11-26-19-8-5-15(12-27-19)10-16-13-28-20-18(16)2-1-9-25-20;;/h1-9,12-13H,10-11H2,(H,25,28)(H,26,27);2*1H
SMILES:
C1=CC2=C(NC=C2CC3=CN=C(C=C3)NCC4=CC=C(C=C4)C(F)(F)F)N=C1.Cl.Cl
Molecular Formula:
C21H19Cl2F3N4
Molecular Weight:
455.306
PLX 647 dihydrochloride
CAS No.: 1779796-38-1
Inhibitors
VCID: VC0004991
Molecular Formula: C21H19Cl2F3N4
Molecular Weight: 455.306
| CAS No. | 1779796-38-1 |
|---|---|
| Product Name | PLX 647 dihydrochloride |
| Molecular Formula | C21H19Cl2F3N4 |
| Molecular Weight | 455.306 |
| IUPAC Name | 5-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-N-[[4-(trifluoromethyl)phenyl]methyl]pyridin-2-amine;dihydrochloride |
| Standard InChI | InChI=1S/C21H17F3N4.2ClH/c22-21(23,24)17-6-3-14(4-7-17)11-26-19-8-5-15(12-27-19)10-16-13-28-20-18(16)2-1-9-25-20;;/h1-9,12-13H,10-11H2,(H,25,28)(H,26,27);2*1H |
| Standard InChIKey | MVMKWLRKACAUTB-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(NC=C2CC3=CN=C(C=C3)NCC4=CC=C(C=C4)C(F)(F)F)N=C1.Cl.Cl |
| Description | Potent dual KIT/Fms inhibitor (IC50 values are 16 and 28 nM respectively). Inhibits BCR-FMS cell proliferation and osteoclast differentiation in vitro (IC50 values are 92 and 170 nM respectively). Attenuates LPS-induced TNFα and IL-6 release, mast cell activation and macrophage kidney proliferation in vivo. |
| Synonyms | 5-(1H-Pyrrolo[2,3-b]pyridin-3-ylmethyl)-N-[[4-(trifluoromethyl)phenyl]methyl]-2-pyridinamine dihydrochloride |
| PubChem Compound | 78243730 |
| Last Modified | Nov 11 2021 |
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